Cas no 2171236-64-7 ((2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• CAS No: 2171236-64-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6218894
• PubChem ID: 165536683
• Update Time: 2025-06-03

(2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• (2S)-3-cyclopropyl-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]propanoic acid
• 2171236-64-7
• EN300-1476176

• Inchi： 1S/C28H34N2O5/c1-2-3-8-19(16-26(31)30-25(27(32)33)15-18-13-14-18)29-28(34)35-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24-25H,2-3,8,13-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-,25-/m0/s1
• InChI Key： ZFSMEVDJBBWACX-DFBJGRDBSA-N
• SMILES： OC([C@H](CC1CC1)NC(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid

Research Briefing on (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid (CAS: 2171236-64-7)

In recent years, the compound (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid (CAS: 2171236-64-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, serves as a critical intermediate in the synthesis of bioactive peptides and peptidomimetics. The compound's structural complexity and functional versatility make it a valuable tool for drug discovery and development, particularly in targeting protein-protein interactions and enzyme inhibition.

Recent studies have focused on optimizing the synthetic routes for this compound to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel solid-phase peptide synthesis (SPPS) protocol that significantly improved the efficiency of incorporating the cyclopropyl moiety and Fmoc-protected amino acid residues. The study reported a 15% increase in overall yield compared to traditional methods, along with reduced side reactions. This advancement is particularly relevant for large-scale production, addressing previous challenges in scalability.

Another key area of research involves the application of (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid in the design of protease inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility as a scaffold for developing inhibitors against SARS-CoV-2 main protease (Mpro). The compound's cyclopropyl group was found to enhance binding affinity by inducing conformational strain in the protease's active site, while the Fmoc group facilitated solubility in aqueous buffers. These findings highlight its potential as a lead compound for antiviral therapeutics.

In addition to its therapeutic applications, this molecule has also been investigated for its role in chemical biology tools. A recent preprint on ChemRxiv described its incorporation into activity-based probes (ABPs) for studying cysteine proteases. The Fmoc group served as a cleavable tag, enabling fluorescence-based detection of protease activity in live cells. This application underscores the compound's versatility beyond traditional drug discovery, extending into diagnostic and mechanistic studies.

Despite these promising developments, challenges remain in the characterization and stability profiling of (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid. A 2023 analytical study in the Journal of Pharmaceutical and Biomedical Analysis identified potential degradation pathways under physiological conditions, particularly via cyclopropyl ring opening at low pH. Researchers are now exploring formulation strategies, including lipid nanoparticle encapsulation, to address these stability issues while maintaining bioavailability.

Looking ahead, the integration of computational modeling and machine learning approaches is expected to further expand the applications of this compound. Preliminary results from a collaborative effort between academic and industry researchers, presented at the 2024 American Chemical Society National Meeting, demonstrated successful prediction of novel derivatives with enhanced pharmacological properties. These developments position (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid as a cornerstone molecule in next-generation peptide therapeutics and chemical biology tools.